![molecular formula C12H20BrNO3 B6279063 tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate CAS No. 1565945-58-5](/img/no-structure.png)
tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate
Overview
Description
Tert-Butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate, or TBBC, is an organic compound used in a variety of scientific research applications. It is a colorless, odorless, crystalline solid that is soluble in polar organic solvents and has a melting point of 110-112 °C. TBBC is used in a variety of synthetic organic chemistry reactions and has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
TBBC is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a ligand in coordination chemistry. It has also been studied for its potential applications in biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of TBBC is not fully understood. However, it is believed to act as a catalyst in the synthesis of organic compounds and as a ligand in coordination chemistry. It is also thought to interact with proteins, enzymes, and other biological molecules, which may lead to changes in their structure and/or function.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBBC are not yet fully understood. However, it is believed to interact with proteins, enzymes, and other biological molecules, which may lead to changes in their structure and/or function. It has also been studied for its potential effects on cell proliferation, apoptosis, and gene expression.
Advantages and Limitations for Lab Experiments
TBBC has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is relatively easy to synthesize. It is also stable, non-toxic, and has a relatively low melting point. However, TBBC is not soluble in water and is not suitable for use in aqueous solutions.
Future Directions
There are a number of potential future directions for TBBC research. These include further study of its mechanism of action and biochemical and physiological effects, as well as the development of new synthetic methods for its production. Additionally, TBBC could be used in the development of new drugs and therapies, as well as in the synthesis of new materials. Finally, TBBC could be studied for its potential applications in biotechnology, such as in the production of proteins, enzymes, and other biological molecules.
Synthesis Methods
TBBC can be synthesized from the reaction of tert-butyl isocyanate and 2-bromoacetylcyclopentanone. The reaction is conducted in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The reaction is typically carried out at room temperature and the product is isolated by precipitation with ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate involves the reaction of tert-butyl carbamate with 2-bromoacetyl cyclopentanone in the presence of a base.", "Starting Materials": [ "tert-butyl carbamate", "2-bromoacetyl cyclopentanone", "base (e.g. sodium hydride, potassium carbonate)", "solvent (e.g. dimethylformamide, tetrahydrofuran)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a solvent such as dimethylformamide or tetrahydrofuran.", "Step 2: Add a base such as sodium hydride or potassium carbonate to the solution.", "Step 3: Stir the solution at room temperature until the base is fully dissolved.", "Step 4: Add 2-bromoacetyl cyclopentanone to the solution and stir for several hours at room temperature.", "Step 5: Quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1565945-58-5 |
Product Name |
tert-butyl N-[1-(2-bromoacetyl)cyclopentyl]carbamate |
Molecular Formula |
C12H20BrNO3 |
Molecular Weight |
306.2 |
Purity |
95 |
Origin of Product |
United States |
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